![molecular formula C6H8O3 B1235872 (2Z,4Z)-2-hydroxyhexa-2,4-dienoic acid](/img/structure/B1235872.png)
(2Z,4Z)-2-hydroxyhexa-2,4-dienoic acid
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Overview
Description
(2Z,4Z)-2-hydroxyhexa-2,4-dienoic acid is a monocarboxylic acid that is (2Z,4E)-hexa-2,4-dienoic acid in which the hydrogen at position 2 is replaced by a hydroxy group. It is an enol and an alpha,beta-unsaturated monocarboxylic acid. It is a conjugate acid of a (2Z,4Z)-2-hydroxyhexa-2,4-dienoate.
Scientific Research Applications
Biodegradation and Metabolic Pathways : (2Z,4Z)-2-hydroxyhexa-2,4-dienoic acid plays a role in the degradation of testosterone by Comamonas testosteroni TA441. This compound is a product of testosterone degradation and is further converted by specific enzymes in the bacterium's metabolic pathway (Horinouchi et al., 2005).
Root Gravitropism Inhibition : This compound has a structural analog, (2Z,4E)-5-phenylpenta-2,4-dienoic acid, known for inhibiting root gravitropic bending in plants like lettuce without inhibiting growth. This suggests potential applications in controlling plant growth and development (Shindo et al., 2020).
Chemical Synthesis and Organic Chemistry : The compound is involved in organic syntheses, such as in the stereoselective preparation of certain dienoic acids used in antibiotic synthesis (Morita & Kuwahara, 2007). It also serves as a substrate for research into enzymatic reactions, offering insights into enzymatic mechanisms and potential biotechnological applications (Speare et al., 2004).
Phytotoxicity and Biocontrol : A derivative of this compound, pyrenophoric acid, has been isolated from a fungal pathogen and shows phytotoxic properties. This suggests potential uses in biocontrol strategies for managing weed growth (Masi et al., 2014).
Enzymatic Degradation of Pollutants : The compound is a key intermediate in the degradation of polychlorinated biphenyls (PCBs) by certain bacteria, indicating its role in bioremediation processes (Xiu, 2013).
Properties
Molecular Formula |
C6H8O3 |
---|---|
Molecular Weight |
128.13 g/mol |
IUPAC Name |
(2Z,4Z)-2-hydroxyhexa-2,4-dienoic acid |
InChI |
InChI=1S/C6H8O3/c1-2-3-4-5(7)6(8)9/h2-4,7H,1H3,(H,8,9)/b3-2-,5-4- |
InChI Key |
VPGPQVKJUYKKNN-LDIADDGTSA-N |
Isomeric SMILES |
C/C=C\C=C(\C(=O)O)/O |
Canonical SMILES |
CC=CC=C(C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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